Cas no 55800-41-4 (Methanesulfonothioic acid, S-(1,1-dimethylethyl) ester)

• Product Name: Methanesulfonothioic acid, S-(1,1-dimethylethyl) ester
• CAS No: 55800-41-4
• MF: C₅H₁₂O₂S₂
• MW: 168.3
• CID: 5307163
• PubChem ID: 91618499
• Update Time: 2024-11-06

Methanesulfonothioic acid, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonothioic acid, S-(1,1-dimethylethyl) ester
• 2-(methanesulfonylsulfanyl)-2-methylpropane
• 2-methyl-2-methylsulfonylsulfanylpropane
• F89269
• 2-methyl-2-methylsulfonylsulfanyl-propane
• GOPZNWBPYDZZFH-UHFFFAOYSA-N
• DTXSID301262751
• 55800-41-4
• SCHEMBL16289449
• S-tert-butyl methanesulfonothioate
• EN300-7535273
• S-(1,1-Dimethylethyl) methanesulfonothioate

• Inchi： 1S/C5H12O2S2/c1-5(2,3)8-9(4,6)7/h1-4H3
• InChI Key： GOPZNWBPYDZZFH-UHFFFAOYSA-N
• SMILES： CS(SC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 168.02787197g/mol
• Monoisotopic Mass: 168.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls